Cas no 2383772-21-0 (Cyclopropaneacetic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-2,2-difluoro-)

• Product Name: Cyclopropaneacetic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-2,2-difluoro-
• CAS No: 2383772-21-0
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• CID: 5261704
• Update Time: 2025-11-07

Cyclopropaneacetic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-2,2-difluoro-

• Inchi： 1S/C12H19F2NO4/c1-10(2,3)19-9(18)15-5-4-11(6-8(16)17)7-12(11,13)14/h4-7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： UHJNARAMTJXZRP-UHFFFAOYSA-N
• SMILES： C1(CCNC(OC(C)(C)C)=O)(CC(O)=O)CC1(F)F

Additional information on Cyclopropaneacetic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-2,2-difluoro-

Comprehensive Overview of Cyclopropaneacetic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-2,2-difluoro- (CAS No. 2383772-21-0)

Cyclopropaneacetic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-2,2-difluoro- is a specialized organic compound with a unique structural framework, combining a cyclopropane ring, difluoro substitution, and a tert-butoxycarbonyl (Boc) protected amine group. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of the Boc-protected amine moiety enhances its stability, making it suitable for multi-step synthetic routes.

Recent advancements in synthetic chemistry have highlighted the importance of fluorinated cyclopropane derivatives, particularly in the development of bioactive molecules. The 2,2-difluoro substitution in this compound introduces electronegativity and conformational rigidity, which are critical for modulating pharmacokinetic properties. Researchers are increasingly exploring its utility in designing protease inhibitors, enzyme modulators, and other target-specific therapeutics. The CAS No. 2383772-21-0 serves as a key identifier for this compound in regulatory and commercial databases.

From an industrial perspective, Cyclopropaneacetic acid derivatives are gaining traction due to their compatibility with green chemistry principles. The compound’s synthetic pathway often employs catalytic methods to minimize waste, aligning with the global push for sustainable chemical manufacturing. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely used to characterize its purity and structural integrity, ensuring compliance with research and production standards.

In the context of user queries, common search terms like "Boc-protected cyclopropane synthesis", "difluoro cyclopropane applications", and "CAS 2383772-21-0 supplier" reflect the growing demand for detailed technical data. This compound’s role in peptide mimetics and small-molecule libraries is another area of interest, as it enables the exploration of novel drug candidates with improved metabolic stability. Collaborative studies between academia and industry continue to uncover its potential in addressing unmet medical needs.

Looking ahead, the integration of computational chemistry tools is expected to accelerate the optimization of Cyclopropaneacetic acid, 1-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-2,2-difluoro- for specific applications. Machine learning algorithms are being employed to predict its reactivity and interactions, reducing experimental trial-and-error. As the scientific community prioritizes precision medicine, this compound’s modular design positions it as a valuable asset in the quest for next-generation therapeutics.